Cas no 77620-53-2 (Neozolaniol)
Neozolaniol structure
Product Name:Neozolaniol
CAS No:77620-53-2
MF:C19H26O8
MW:382.404946804047
CID:983634
PubChem ID:426719
Update Time:2025-04-20
Neozolaniol Chemical and Physical Properties
Names and Identifiers
-
- Neozolaniol
- 3-Bornanol
- 4,7,7-trimethyl-2-bicyclo[2.2.1]heptanol
- AC1LBWU5
- AC1Q7B02
- AG-J-08228
- AR-1F2150
- CTK4D3045
- Epiborneol
- Epiborneol (endo-3-Hydroxy-1,7,7-trimethyl-bicyclo< 2.2.1> heptan)
- epi-Isoborneol
- Epiisoborneol
- epi-limonol
- epi-neosolaniol
- DTXSID50998842
- NSC-320013
- Trichothec-9-ene-3,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.,8.alpha.)-
- NS00018322
- NSC197212
- 4-.beta.,15-Diacetoxy-3-.alpha.,8-.alpha.-dihydroxy-12,13-epoxytrichothec-9-ene
- Trichothec-9-ene-3,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate
- NSC320013
- 3,8-Dihydroxy-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
- LS-14733
- TVZHDVCTOCZDNE-UHFFFAOYSA-N
- CHEBI:201458
- Solaniol (sesquiterpene)
- 77620-53-2
- NSC-197212
- (11-acetyloxy-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl)methyl acetate
- 36519-25-2
- Neosolaniol from Fusaruim sp.
- Trichothec-9-ene, 12,13-epoxy-4-.beta.,15-diacetoxy-3-.alpha.,8-.alpha.-dihydroxy-
- Trichothec-9-ene-3-.alpha.,4-.beta.,8-.alpha.,15-tetrol, 12,13-epoxy-, 4,15-diacetate
- Neosolaniol
- Solaniol
-
- Inchi： 1S/C19H26O8/c1-9-5-13-18(6-12(9)22,7-24-10(2)20)17(4)15(26-11(3)21)14(23)16(27-13)19(17)8-25-19/h5,12-16,22-23H,6-8H2,1-4H3
- InChI Key： TVZHDVCTOCZDNE-UHFFFAOYSA-N
- SMILES： O1CC21C1C(C(C2(C)C2(COC(C)=O)CC(C(C)=CC2O1)O)OC(C)=O)O
Computed Properties
- Exact Mass: 382.16300
- Monoisotopic Mass: 382.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 114.82000
- LogP: 0.09570
Neozolaniol Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
77620-53-2 (Neozolaniol) Related Products
- 21259-20-1(T-2 Toxin)
- 2623-22-5(15-Acetoxyscirpenol)
- 30244-37-2((2',5',9',10',13'-Pentaacetyloxy-1'-hydroxy-8',12',15',15'-tetramethylspiro[oxirane-2,4'-tricyclo[9.3.1.03,8]pentadec-11-ene]-7'-yl) acetate)
- 36519-25-2(Neosolaniol Standard)
- 142203-64-3(Spiro[6,10-methanobenzocyclodecene-4(1H),2'-oxirane]-1,3,5,8,9,11,12-heptol,2,3,4a,5,6,7,8,11,12,12a-decahydro-9,12a,13,13-tetramethyl-,3,5,8,11-tetraacetate, (1S,2'R,3S,4aR,5S,6S,8S,11R,12R,12aS)-)
- 26934-87-2(HT-2 Toxin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
